Cas no 240800-44-6 (2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile
• CAS No: 240800-44-6
• MF: C₉H₄F₅N
• MW: 221.126779556274
• MDL: MFCD00236270
• CID: 1024334
• PubChem ID: 2737086
• Update Time: 2025-11-02

2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluoro-4-(trifluoromethyl)phenyl)acetonitrile
• 2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile
• AC1MC6RF
• CTK0I7610
• MolPort-001-775-998
• SureCN5929239
• 240800-44-6
• SCHEMBL5929239
• AKOS015854372
• SNKKNZSEHMTPEK-UHFFFAOYSA-N
• MFCD00236270
• 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]acetonitrile
• DTXSID60371824
• 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile

• MDL： MFCD00236270
• Inchi： 1S/C9H4F5N/c10-7-5(3-4-15)1-2-6(8(7)11)9(12,13)14/h1-2H,3H2
• InChI Key： SNKKNZSEHMTPEK-UHFFFAOYSA-N
• SMILES： FC1C(=C(CC#N)C=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 221.02638994g/mol
• Monoisotopic Mass: 221.02638994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：
• HazardClass：TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile

Recent Advances in the Study of 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile (CAS: 240800-44-6)

In recent years, the compound 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile (CAS: 240800-44-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic nitrile derivative has demonstrated promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. The unique electronic and steric properties imparted by the trifluoromethyl and difluoro substituents make this compound a valuable scaffold for drug discovery and material science applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 240800-44-6 as a precursor in the synthesis of potent kinase inhibitors. The research team successfully utilized this compound to develop a series of pyrazole-based derivatives that exhibited nanomolar inhibitory activity against several cancer-associated kinases. Molecular docking studies revealed that the trifluoromethyl group played a crucial role in enhancing binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket.

In the agrochemical sector, 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile has shown remarkable potential as a building block for next-generation pesticides. A 2024 patent application by a leading agrochemical company disclosed novel herbicidal compounds derived from this intermediate, demonstrating superior weed control efficacy and improved environmental profiles compared to existing products. The fluorine atoms in the molecule were found to significantly enhance metabolic stability and bioavailability in plant systems.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 240800-44-6. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described a continuous-flow process that reduced solvent usage by 70% and improved yield to 92% compared to traditional batch methods. This innovation addresses growing concerns about the environmental impact of fluorochemical production while meeting the increasing demand for this valuable intermediate.

The pharmacological profile of derivatives containing the 2-2,3-Difluoro-4-(trifluoromethyl)phenylacetonitrile moiety has been extensively investigated in recent preclinical studies. Notably, several candidates have shown promising results in animal models of inflammatory diseases, with one compound advancing to Phase I clinical trials for rheumatoid arthritis treatment. The unique electronic properties of the trifluoromethyl group appear to modulate drug metabolism in ways that improve pharmacokinetic parameters while maintaining therapeutic efficacy.

Looking forward, research directions for 240800-44-6 and its derivatives are expanding into new therapeutic areas, including neurodegenerative diseases and antimicrobial applications. The compound's versatility as a synthetic building block, combined with the growing understanding of fluorine's role in medicinal chemistry, suggests that it will remain an important focus of chemical biology research in the coming years. Future studies will likely explore its potential in targeted drug delivery systems and as a component of novel materials for biomedical applications.